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Compound of Interest

Compound Name: 2-Mercaptopropanol

Cat. No.: B1266664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Mercaptopropanol (CAS: 3001-64-7). While specific quantitative solubility data is not readily

available in public domain literature, this document outlines the predicted solubility based on

the molecule's physicochemical properties and established chemical principles. Furthermore, it

provides detailed experimental protocols to enable researchers to determine precise solubility

values in various solvent systems, a critical step for applications in chemical synthesis,

formulation, and drug development.

Introduction to 2-Mercaptopropanol
2-Mercaptopropanol (also known as 2-thio-1-propanol) is an organic compound featuring both

a hydroxyl (-OH) and a thiol (-SH) functional group. Its chemical structure, CH₃CH(SH)CH₂OH,

imparts a polar nature to the molecule, which is the primary determinant of its solubility

behavior. The presence of these functional groups allows 2-Mercaptopropanol to act as both

a hydrogen bond donor and acceptor, significantly influencing its interaction with various

solvents. Understanding its solubility is crucial for designing reaction conditions, developing

purification strategies, and formulating products where it is used as a reagent, intermediate, or

stabilizing agent.

Solubility Profile of 2-Mercaptopropanol
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Based on its molecular structure and the general principle of "like dissolves like," a qualitative

solubility profile for 2-Mercaptopropanol can be predicted. The presence of the polar hydroxyl

and thiol groups suggests high affinity for polar solvents.

Table 1: Predicted Qualitative Solubility of 2-
Mercaptopropanol in Various Solvents
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Solvent Class Solvent Predicted Solubility Rationale

Polar Protic Water Miscible

Capable of strong

hydrogen bonding

with the hydroxyl and

thiol groups of 2-

Mercaptopropanol.[1]

Methanol Miscible

Short-chain alcohol,

highly polar, forms

strong hydrogen

bonds.[1]

Ethanol Miscible

Similar to methanol,

readily solvates the

polar functional

groups.[1]

Polar Aprotic Acetone Soluble

Can accept hydrogen

bonds and has a

moderate polarity,

making it a good

solvent for polar

organic molecules.[1]

Diethyl Ether Soluble

The ether oxygen can

act as a hydrogen

bond acceptor,

facilitating dissolution.

[1]

Tetrahydrofuran (THF) Soluble

A polar aprotic solvent

capable of solvating

the molecule.
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Non-Polar Toluene Sparingly Soluble

The non-polar

aromatic ring has

limited interaction with

the polar functional

groups of 2-

Mercaptopropanol.

Hexane Insoluble

As a non-polar

aliphatic hydrocarbon,

it is a poor solvent for

polar compounds due

to the dominance of

London dispersion

forces.

Factors Influencing Solubility
The solubility of 2-Mercaptopropanol is not only dependent on the solvent but also on various

physical conditions.

Temperature: For most solid-in-liquid solutions, solubility increases with temperature. While

2-Mercaptopropanol is a liquid at room temperature, its miscibility with certain solvents

might be temperature-dependent.

pH (in Aqueous Solutions): The thiol group (-SH) is weakly acidic. In basic aqueous

solutions, it can be deprotonated to form a thiolate anion (-S⁻), which would significantly

increase its water solubility due to the formation of an ion-dipole interaction.

Purity of Solute and Solvent: Impurities in either the 2-Mercaptopropanol or the solvent can

affect the measured solubility.

Experimental Protocol for Quantitative Solubility
Determination
To obtain precise solubility data, a standardized experimental procedure is required. The

following protocol describes a common and reliable method for determining the equilibrium
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solubility of a liquid solute like 2-Mercaptopropanol in a given solvent.

Objective:
To determine the equilibrium solubility of 2-Mercaptopropanol in a selected solvent at a

specified temperature (e.g., 25 °C).

Materials and Equipment:
2-Mercaptopropanol (high purity)

Selected solvents (analytical grade)

Analytical balance (± 0.1 mg)

Thermostatically controlled shaker or water bath

Calibrated flasks or vials

Syringes and syringe filters (e.g., 0.45 µm PTFE or nylon)

Gas chromatograph (GC) with a suitable detector (e.g., FID) or an HPLC system

Pipettes and other standard laboratory glassware

Procedure: Shake-Flask Method
Preparation of Saturated Solution:

Add an excess amount of 2-Mercaptopropanol to a known volume or mass of the chosen

solvent in a sealed vial or flask. The presence of a distinct undissolved phase of 2-
Mercaptopropanol is necessary to ensure saturation.

Place the sealed container in a thermostatically controlled shaker set to the desired

temperature (e.g., 25 °C ± 0.5 °C).

Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium

is reached.
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Sample Collection and Preparation:

After the equilibration period, cease agitation and allow the container to rest in the

constant temperature bath for at least 2 hours to allow for complete phase separation.

Carefully withdraw a known volume of the supernatant (the solvent phase) using a

syringe.

Immediately pass the collected sample through a syringe filter into a pre-weighed, clean

vial. This step is crucial to remove any undissolved micro-droplets of 2-
Mercaptopropanol.

Quantification of Solute:

Accurately weigh the vial containing the filtered saturated solution.

Prepare a series of calibration standards of 2-Mercaptopropanol in the same solvent.

Analyze the filtered saturated solution and the calibration standards using a suitable

analytical method, such as Gas Chromatography (GC).

From the calibration curve, determine the concentration of 2-Mercaptopropanol in the

saturated solution.

Calculation of Solubility:
Solubility in g/100 mL:

From the GC analysis, you will obtain the concentration in terms like mg/mL. Convert this

to g/100 mL.

Solubility ( g/100 mL) = Concentration (g/mL) × 100

Solubility in mol/L:

Calculate the molar mass of 2-Mercaptopropanol (C₃H₈OS ≈ 92.16 g/mol ).

Solubility (mol/L) = Solubility (g/L) / Molar Mass ( g/mol )
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Visualizing Experimental and Logical Workflows
The following diagrams, generated using Graphviz, illustrate the key processes described in

this guide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experiment

Analysis

High-Purity
2-Mercaptopropanol

Add excess solute
to known volume of solvent

Analytical Grade
Solvent

Equilibrate in shaker
(24-48h at constant T)

Allow phases
to settle

Withdraw supernatant

Filter with
syringe filter

Quantify concentration
(e.g., by GC)

Calculate solubility
(g/100mL, mol/L)

Click to download full resolution via product page

Caption: Workflow for experimental solubility determination of 2-Mercaptopropanol.
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Caption: Relationship between solvent polarity and predicted solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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